![molecular formula C13H15NO3S2 B269864 2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dimethoxyphenyl)ethanone](/img/structure/B269864.png)
2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dimethoxyphenyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dimethoxyphenyl)ethanone, also known as DT-13, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. In
Mechanism of Action
The exact mechanism of action of 2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dimethoxyphenyl)ethanone is not fully understood, but it is believed to exert its biological effects through the modulation of various signaling pathways. This compound has been shown to inhibit the activity of several enzymes and proteins involved in cell proliferation and inflammation, such as AKT, NF-κB, and COX-2.
Biochemical and Physiological Effects:
This compound has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and metastasis of tumors, and reduce inflammation in various animal models. Additionally, this compound has been shown to have antiviral activity against several viruses, including influenza and dengue virus.
Advantages and Limitations for Lab Experiments
2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dimethoxyphenyl)ethanone has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, one limitation of this compound is its low bioavailability, which may limit its effectiveness in vivo.
Future Directions
There are several future directions for research on 2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dimethoxyphenyl)ethanone, including the investigation of its potential as a therapeutic agent for various diseases, the optimization of its chemical structure to improve its bioavailability and efficacy, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to assess the safety and toxicity of this compound in vivo.
In conclusion, this compound is a synthetic compound with promising therapeutic potential for various diseases. Its biological activities, mechanism of action, and biochemical and physiological effects have been extensively studied, and there are several future directions for research on this compound. However, more studies are needed to fully understand its therapeutic potential and to optimize its chemical structure for better efficacy and bioavailability.
Synthesis Methods
2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dimethoxyphenyl)ethanone can be synthesized through a multi-step process that involves the reaction of 2-aminothiazole with 3,4-dimethoxyphenylacetyl chloride to form an intermediate compound, which is then treated with sodium sulfide to yield this compound.
Scientific Research Applications
2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dimethoxyphenyl)ethanone has been found to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties. Several studies have investigated the potential of this compound as a therapeutic agent for various diseases, such as cancer and viral infections.
properties
Molecular Formula |
C13H15NO3S2 |
---|---|
Molecular Weight |
297.4 g/mol |
IUPAC Name |
2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dimethoxyphenyl)ethanone |
InChI |
InChI=1S/C13H15NO3S2/c1-16-11-4-3-9(7-12(11)17-2)10(15)8-19-13-14-5-6-18-13/h3-4,7H,5-6,8H2,1-2H3 |
InChI Key |
SZVSXZKPORJKHF-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C(=O)CSC2=NCCS2)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)CSC2=NCCS2)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.